Pyrromethene 597

• Molecular Formula: C22H33BF2N2
• Molecular Weight: 374.3 g/mol
• InChI: InChI=1S/C22H33BF2N2/c1-12-17(21(6,7)8)15(4)26-19(12)14(3)20-13(2)18(22(9,10)11)16(5)27(20)23(26,24)25/h1-11H3
• InChIKey: SEHGNHOGQDPQRC-UHFFFAOYSA-N

PM597 Laser Dye Selection Guide

Pyrromethene 597 (PM597), a BF₂–dipyrromethene (BODIPY) laser dye, emits in the orange‑red region (λₐᵦ ~597 nm, λₑₘ ~615 nm) and is commercially established for tuneable dye‑laser applications. Its sterically demanding 2,6‑di‑tert‑butyl substitution distinguishes it from the widely used PM567 (2,6‑diethyl analogue) by a markedly broader Stokes shift, reduced reabsorption at high dye concentrations, and significantly superior solid‑state photostability under sustained high‑repetition‑rate pumping .

Emission Orange‑red tuneable dye‑laser output

Reabsorption Broader Stokes shift reduces reabsorption loss

Photostability High solid‑state stability under repetitive pumping

• [1] 西安瑞禧生物科技有限公司. Pyrromethene 597 产品技术资料. 2025. View Source
• [2] Prieto, J. B., Arbeloa, F. L., Martinez, V. M., Lopez, T. A., & Arbeloa, I. L. Photophysical Properties of the Pyrromethene 597 Dye: Solvent Effect. J. Phys. Chem. A 2004, 108, 5503–5508. View Source
• [3] Costela, A., García-Moreno, I., Agua, D. del, García, O., & Sastre, R. Highly photostable solid-state dye lasers based on silicon-modified organic matrices. J. Appl. Phys. 2007, 101, 073110. View Source

PM597 vs. Analogues: Performance Gaps

Simply swapping PM597 for its closest in‑class analogues (e.g., PM567, PM580) or legacy rhodamines without evaluating key performance metrics leads to large discrepancies in operational lifetime, solvent‑compatible efficiency, and spectral coverage. PM567 delivers higher fluorescence quantum yield in dilute solution but degrades an order of magnitude faster than PM597 in solid‑state hosts under identical pump fluence . Similarly, rhodamine 6G is a historical benchmark for green‑yellow lasers yet exhibits significantly lower slope efficiency and narrower tuning bandwidth when evaluated head‑to‑head against PM597 in narrow‑band oscillator‑amplifier configurations . These divergent behaviours stem from the t‑butyl‑induced non‑planarity of PM597, which simultaneously reduces singlet‑oxygen reactivity and suppresses concentration‑quenching reabsorption . The quantitative evidence summarised below provides the data‑backed grounds to justify selecting PM597 over these comparators for specific high‑power, high‑repetition‑rate and red‑edge applications.

PM567 solid‑host swap

Solid‑state photostability may drop severely; reported lifetime difference can exceed an order of magnitude in identical hosts.

Rhodamine 6G replacement

Slope efficiency and tuning bandwidth may be lower in narrow‑band oscillators; benchmark data show ~6 % efficiency gap and narrower spectral coverage.

Solvent mismatch

Photostability and efficiency are solvent‑dependent; ethanol‑based systems may show reduced laser lifetime compared to non‑polar media.

• [1] Prieto, J. B., Arbeloa, F. L., Martinez, V. M., Lopez, T. A., & Arbeloa, I. L. Photophysical Properties of the Pyrromethene 597 Dye: Solvent Effect. J. Phys. Chem. A 2004, 108, 5503–5508. View Source
• [2] Costela, A., García-Moreno, I., Agua, D. del, García, O., & Sastre, R. Highly photostable solid-state dye lasers based on silicon-modified organic matrices. J. Appl. Phys. 2007, 101, 073110. View Source
• [3] Jagtap, K., Maity, D., Ray, A. K., Dasgupta, K., & Ghosh, S. K. High efficiency dye laser with low fluorescence yield pyrromethene dyes: experimental and theoretical studies. Appl. Phys. B 2011, 103, 917–924. View Source

PM597 Head-to-Head Evidence

Solid-State Photostability vs. PM567

In silicon‑modified organic matrices transversely pumped at 532 nm and 30 Hz repetition rate, PM597 laser emission remained stable after 700 000 pump pulses (corresponding to an accumulated pump energy of 17 300 GJ mol⁻¹), whereas PM567 output fell to half‑intensity after only 989 GJ mol⁻¹ . The approximately 17‑fold higher accumulated energy tolerated by PM597 establishes it as the far more photostable choice for high‑average‑power solid‑state dye lasers.

Solid-State Photostability vs. PM567

Head-to-head

PM597 stable after 700 000 pulses (17 300 GJ mol⁻¹)

PM597

PM567

PM567 half‑intensity after 989 GJ mol⁻¹ (~17× difference)

Supports selection for high‑repetition‑rate solid‑state dye lasers requiring long uninterrupted operation.

Conditions: silicon‑modified organic matrix, 532 nm, 30 Hz.

Evidence Dimension	Accumulated pump energy before 50 % emission drop or stability endpoint
Target Compound Data	Stable after 700 000 pulses (17 300 GJ mol⁻¹ accumulated pump energy)
Comparator Or Baseline	PM567: half‑intensity after 989 GJ mol⁻¹ accumulated pump energy
Quantified Difference	PM597 tolerates ~17‑fold higher accumulated pump energy
Conditions	Silicon‑modified organic matrix solid solution, transversal pumping at 532 nm, 30 Hz repetition rate

Why This Matters

Procurement decisions for solid‑state dye lasers requiring long uninterrupted operation should strongly favour PM597 over PM567 on the basis of this >10‑fold operational‑lifetime advantage.

• [1] Costela, A., García-Moreno, I., Agua, D. del, García, O., & Sastre, R. Highly photostable solid-state dye lasers based on silicon-modified organic matrices. J. Appl. Phys. 2007, 101, 073110. View Source

Non-Polar Solvent Boosts Photostability

A direct‑comparison narrow‑band dye‑laser study pulsed at 532 nm showed that dissolving PM597 in n‑heptane or 1,4‑dioxane instead of polar ethanol increases laser photostability by ~100‑fold and raises peak efficiency by ~5 % . The same trend was observed for PM567, but the absolute photostability of PM597 in n‑heptane surpasses that of PM567, making the PM597 + heptane combination the most durable among tested pyrromethene‑solvent pairs.

Non‑Polar Solvent Boosts Photostability

Head-to-head

n‑Heptane: ~100× longer photostability, ~5 % higher peak efficiency vs. ethanol

n‑Heptane

Ethanol

Solvent choice can determine liquid‑dye‑laser maintenance intervals; n‑heptane extends lifetime and efficiency.

Narrow‑band pulsed dye laser, 532 nm pumping.

Evidence Dimension	Laser photostability and peak efficiency in different solvents
Target Compound Data	n‑Heptane: photostability ~100 × higher vs. ethanol; peak efficiency ~5 % higher
Comparator Or Baseline	PM597 in ethanol baseline; PM567 in n‑heptane also tested
Quantified Difference	~100‑fold photostability improvement; ~5 % efficiency gain
Conditions	Narrow‑band pulsed dye laser, 532 nm pumping, Q‑switched Nd:YAG, solvents: n‑heptane, 1,4‑dioxane, ethanol

Why This Matters

For high‑average‑power liquid dye lasers, the choice of PM597 in n‑heptane directly extends maintenance intervals and reduces dye‑consumption costs compared to ethanol‑based systems.

• [1] Gupta, M., Kamble, P., Rath, M. C., Naik, D. B., & Ray, A. K. High laser efficiency and photostability of pyrromethene dyes mediated by nonpolar solvent. Appl. Opt. 2015, 54, 7013–7019. View Source

Slope Efficiency & Tuning Range vs. Rhodamine 6G

When compared head‑to‑head in the same narrow‑band dye‑laser setup transversely pumped at 532 nm, PM597 delivered a slope efficiency of 35 % versus 29 % for Rhodamine 6G (RH6G), and sustained laser oscillation over a 52 nm tuning range (553–605 nm) compared to 39 nm for RH6G (558–597 nm) . PM567 and PM580 were also tested; PM597 offered the best combination of efficiency and spectral breadth among the three pyrromethenes.

Slope Efficiency & Tuning vs. RH6G

Head-to-head

PM597: 35 % slope efficiency, 553–605 nm (52 nm tuning)

PM597

RH6G

RH6G: 29 %, 558–597 nm (39 nm)

Reported higher throughput and broader spectral agility favor narrow‑band green‑to‑red oscillator‑amplifier designs.

Narrow‑band dye laser, 532 nm, ethanol solutions.

Evidence Dimension	Slope efficiency and tuning range
Target Compound Data	Slope efficiency 35 %; tuning range 553–605 nm (52 nm)
Comparator Or Baseline	RH6G: slope efficiency 29 %; tuning range 558–597 nm (39 nm)
Quantified Difference	+6 % absolute slope efficiency; +13 nm wider tuning range
Conditions	Narrow‑band dye laser, transversal 532 nm pumping, Q‑switched Nd:YAG, ethanol solutions

Why This Matters

Users requiring maximum wavelength agility and energy throughput in the green‑to‑red region can achieve higher wall‑plug efficiency and broader spectral coverage with PM597 than with the legacy rhodamine benchmark.

• [1] Jagtap, K., Maity, D., Ray, A. K., Dasgupta, K., & Ghosh, S. K. High efficiency dye laser with low fluorescence yield pyrromethene dyes: experimental and theoretical studies. Appl. Phys. B 2011, 103, 917–924. View Source

Stokes Shift Reduces Reabsorption vs. PM567

Solvent‑effect analysis in J. Phys. Chem. A (2004) quantifies the Stokes shift of PM597 as 18–30 nm in common solvents, significantly larger than the ~12 nm shift typical of PM567 . The broader separation between absorption and emission arises from excited‑state non‑planarity induced by the 2,6‑di‑tert‑butyl groups and directly reduces radiative reabsorption in highly concentrated dye solutions, a known efficiency‑limiting factor in high‑gain dye‑laser amplifiers .

Stokes Shift Reduces Reabsorption

Context-dependent

PM597 Stokes shift 18–30 nm vs. PM567 ~12 nm (1.5–2.5× larger)

Measured in various solvents

Larger shift allows higher dye loading without severe reabsorption losses, critical for high‑gain amplifiers.

Solvent-dependent; verify for specific host.

Evidence Dimension	Stokes shift
Target Compound Data	Stokes shift 18–30 nm (solvent‑dependent)
Comparator Or Baseline	PM567: Stokes shift ~12 nm
Quantified Difference	PM597 Stokes shift is 1.5–2.5 × larger
Conditions	Measured in various apolar, polar and protic solvents at room temperature

Why This Matters

The larger Stokes shift makes PM597 the preferred dye for high‑optical‑density gain media, because it allows higher dye loading without incurring the severe reabsorption losses that compromise PM567 efficiency.

• [1] Prieto, J. B., Arbeloa, F. L., Martinez, V. M., Lopez, T. A., & Arbeloa, I. L. Photophysical Properties of the Pyrromethene 597 Dye: Solvent Effect. J. Phys. Chem. A 2004, 108, 5503–5508. View Source

Solid-State Slope Efficiency in PMMA

PM597‑doped poly(methyl methacrylate) (PMMA) solid‑state dye lasers, end‑pumped by a frequency‑doubled Q‑switched Nd:YAG laser, achieved a maximum optical conversion (slope) efficiency of 76 % at a lasing wavelength of 585 nm and delivered >100 000 shots at 250 mJ output energy with 4 Hz repetition rate when a singlet‑oxygen quencher (DABCO) was added . This value competes favourably with the best reported slope efficiencies for other pyrromethene‑doped PMMA systems (e.g., PM580 at ~60–65 % under similar pumping) and confirms that PM597 can be formulated into highly efficient, practical solid‑state laser gain media.

Solid-State Slope Efficiency in PMMA

Class-level

PM597: 76 % slope at 585 nm, >100 k shots at 250 mJ

PM580 typically 60–65 % under similar conditions

Reported record‑high efficiency in PMMA host supports compact, maintenance‑free solid‑state laser development.

With DABCO quencher, 4 Hz repetition rate.

Evidence Dimension	Slope efficiency in PMMA solid host
Target Compound Data	76 % slope efficiency at 585 nm; >100 000 shots at 250 mJ
Comparator Or Baseline	PM580 in PMMA: typically 60–65 % slope efficiency under comparable conditions
Quantified Difference	PM597 efficiency is ~11–16 percentage points higher
Conditions	PMMA host, end‑pumped by frequency‑doubled Q‑switched Nd:YAG (532 nm), 4 Hz, with DABCO singlet‑oxygen quencher

Why This Matters

For integrators building compact, maintenance‑free solid‑state dye lasers, PM597 offers a validated path to record‑high efficiency in PMMA hosts, reducing pump‑energy requirements and thermal management burden.

• [1] Lee, H. C. & Kim, Y. P. Fabrication and lasing performance of Pyrromethene 597 dye in solid-state host media. Korean J. Opt. Photonics 2005 (KCI 등재). View Source

UV Tuning via Frequency Doubling

Using a PM597‑doped modified PMMA gain medium in an oscillator‑amplifier configuration followed by β‑BaB₂O₄ (BBO) frequency doubling, a UV tuning range of 279–305 nm was demonstrated with a conversion slope efficiency of 8.9 % and a maximum UV output energy of 6.94 mJ at 291 nm . The authors noted that this UV tuning range was the widest reported under comparable conditions at the time of publication, directly attributable to the broad visible‑region tuning bandwidth of PM597 itself.

UV Tuning via Frequency Doubling

Reported

UV range 279–305 nm (26 nm), 6.94 mJ at 291 nm, 8.9 % slope

Enables broadly tuneable UV source without dye change, useful for spectroscopy and remote sensing.

PM597 in MPMMA, BBO frequency doubling.

Evidence Dimension	UV tuning range after frequency doubling
Target Compound Data	279–305 nm (26 nm UV tuning); 6.94 mJ at 291 nm
Comparator Or Baseline	No direct comparator in the same study; wider than other solid‑state dye‑based UV sources reported in the literature at that time
Quantified Difference	Widest UV tuning range under same condition so far (per authors' assessment)
Conditions	PM597 in MPMMA, oscillator‑amplifier, 532 nm pumping, BBO frequency doubling

Why This Matters

This evidence positions PM597 as a uniquely enabling gain material for compact, broadly tuneable UV laser sources suitable for spectroscopy, remote sensing, and photochemistry applications that require coverage across the 280–305 nm region without changing dyes.

• [1] Jiang, Y. G., Fan, R. W., Xia, Y. Q., & Chen, D. Y. Tunable ultraviolet solid-state dye laser based on MPMMA doped with pyrromethene 597. Laser Phys. Lett. 2011, 8, 38–41. View Source

PM597 Best Application Scenarios

High-Repetition-Rate Solid-State Dye Lasers

The ~17‑fold superior solid‑state photostability of PM597 over PM567 makes it the first‑choice gain medium for solid‑state dye lasers operating at ≥30 Hz repetition rate for tens of hours without dye replacement. Realised in silicon‑modified organic matrices or PMMA, PM597‑doped rods can maintain stable output beyond 700 000 pulses, enabling industrial and medical laser systems where downtime for dye refurbishment is cost‑prohibitive.

High-Average-Power Liquid Dye Lasers

When dissolved in n‑heptane instead of ethanol, PM597 exhibits ~100‑fold longer laser lifetime and ~5 % higher peak efficiency ; this combination directly addresses the historical bottleneck of rapid photodegradation that limited pyrromethene dyes in high‑average‑power copper‑vapour‑laser‑pumped or diode‑pumped solid‑state green‑laser‑pumped dye lasers.

Tuneable Visible and Frequency-Doubled UV Sources

PM597 supports a 52 nm visible tuning range (553–605 nm) with 35 % slope efficiency, outperforming rhodamine 6G , and when frequency‑doubled yields the widest solid‑state UV tuning range (279–305 nm) reported under comparable conditions . This makes it a versatile single‑dye solution for spectroscopy, lidar, and photochemistry instruments requiring seamless coverage across both visible and UV bands.

High-Optical-Density Gain Media

With a Stokes shift 1.5–2.5 × larger than PM567 , PM597 tolerates significantly higher dye loading without incurring crippling radiative reabsorption losses. This property is critical for master‑oscillator power‑amplifier (MOPA) chains and high‑gain dye cells where optical density must be maximised while preserving beam quality and extraction efficiency.

Application

Selection Property

Validation Focus

High-Repetition-Rate Solid-State Dye Lasers

Reported solid‑state photostability under sustained pumping

Pulse lifetime beyond 700 k shots in organic or PMMA hosts

High-Average-Power Liquid Dye Lasers

Solvent‑dependent photostability and efficiency

Laser lifetime extension in non‑polar solvents (e.g., n‑heptane)

Tuneable Visible & Frequency-Doubled UV Sources

Broad visible tuning range and UV conversion capability

Tuning bandwidth, slope efficiency, and UV output energy

High-Optical-Density Gain Media

Stokes shift magnitude that limits reabsorption

Maximum dye loading before efficiency roll‑off

• [1] Costela, A., García-Moreno, I., Agua, D. del, García, O., & Sastre, R. Highly photostable solid-state dye lasers based on silicon-modified organic matrices. J. Appl. Phys. 2007, 101, 073110. View Source
• [2] Gupta, M., Kamble, P., Rath, M. C., Naik, D. B., & Ray, A. K. High laser efficiency and photostability of pyrromethene dyes mediated by nonpolar solvent. Appl. Opt. 2015, 54, 7013–7019. View Source
• [3] Jagtap, K., Maity, D., Ray, A. K., Dasgupta, K., & Ghosh, S. K. High efficiency dye laser with low fluorescence yield pyrromethene dyes: experimental and theoretical studies. Appl. Phys. B 2011, 103, 917–924. View Source
• [4] Jiang, Y. G., Fan, R. W., Xia, Y. Q., & Chen, D. Y. Tunable ultraviolet solid-state dye laser based on MPMMA doped with pyrromethene 597. Laser Phys. Lett. 2011, 8, 38–41. View Source
• [5] Prieto, J. B., Arbeloa, F. L., Martinez, V. M., Lopez, T. A., & Arbeloa, I. L. Photophysical Properties of the Pyrromethene 597 Dye: Solvent Effect. J. Phys. Chem. A 2004, 108, 5503–5508. View Source